Cas no 2168261-04-7 (3-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-pyrazole-4-carboxamide)

• Product Name: 3-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-pyrazole-4-carboxamide
• CAS No: 2168261-04-7
• MF: C₈H₁₀F₃N₃O
• MW: 221.179711818695
• CID: 6361992
• PubChem ID: 165734508
• Update Time: 2025-10-12

3-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-pyrazole-4-carboxamide
• 2168261-04-7
• EN300-1461135

• Inchi： 1S/C8H10F3N3O/c1-4-6(7(12)15)3-14(13-4)5(2)8(9,10)11/h3,5H,1-2H3,(H2,12,15)
• InChI Key： YKJBZSRZGWAZLH-UHFFFAOYSA-N
• SMILES： FC(C(C)N1C=C(C(N)=O)C(C)=N1)(F)F

Computed Properties

• Exact Mass: 221.07759644g/mol
• Monoisotopic Mass: 221.07759644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 60.9Ų

Additional information on 3-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-pyrazole-4-carboxamide

Research Briefing on 3-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-pyrazole-4-carboxamide (CAS: 2168261-04-7)

3-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-pyrazole-4-carboxamide (CAS: 2168261-04-7) is a novel chemical entity that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its pyrazole-carboxamide core and trifluoromethyl substituent, exhibits promising pharmacological properties, particularly in the context of targeted therapies. Recent studies have explored its potential as a modulator of specific biological pathways, with a focus on its application in oncology and inflammatory diseases.

The synthesis of 3-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-pyrazole-4-carboxamide involves a multi-step process, including the condensation of pyrazole derivatives with trifluoropropan-2-ylamine. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm its structural integrity. The compound's stability under physiological conditions has been evaluated, revealing favorable pharmacokinetic profiles in preclinical models.

In vitro studies have demonstrated that 3-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-pyrazole-4-carboxamide exhibits high selectivity for certain enzyme targets, including kinases involved in cell proliferation and immune response regulation. For instance, recent findings published in the Journal of Medicinal Chemistry highlight its inhibitory activity against a subset of tyrosine kinases, suggesting potential applications in cancer therapy. The compound's IC50 values in these assays were found to be in the nanomolar range, indicating potent biological activity.

Further investigations into the mechanism of action of 3-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-pyrazole-4-carboxamide have revealed its ability to disrupt protein-protein interactions critical for tumor growth. Molecular docking studies suggest that the trifluoromethyl group plays a key role in binding affinity, while the pyrazole-carboxamide moiety contributes to the compound's solubility and bioavailability. These insights have been corroborated by X-ray crystallography data, providing a structural basis for its activity.

Preclinical in vivo studies have also been conducted to assess the therapeutic potential of 3-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-pyrazole-4-carboxamide. In murine models of colorectal cancer, the compound demonstrated significant tumor growth inhibition with minimal off-target effects. Pharmacodynamic analyses revealed dose-dependent modulation of downstream signaling pathways, further validating its mechanism of action. These results were presented at the recent American Association for Cancer Research (AACR) annual meeting, garnering interest from the pharmaceutical community.

Despite these promising findings, challenges remain in the development of 3-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-pyrazole-4-carboxamide as a therapeutic agent. Current research is focused on optimizing its formulation to enhance oral bioavailability and reduce potential metabolic liabilities. Additionally, efforts are underway to explore its combination with other targeted therapies to overcome resistance mechanisms observed in certain cancer subtypes.

In conclusion, 3-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-pyrazole-4-carboxamide represents a compelling candidate for further development in the field of precision medicine. Its unique chemical structure and potent biological activity position it as a valuable tool for both basic research and drug discovery. Future studies will likely focus on advancing this compound through clinical trials to evaluate its safety and efficacy in human patients.